Cas no 2070-42-0 (2-(5-fluoropyridin-2-yl)oxyacetic acid)

• Product name: 2-(5-fluoropyridin-2-yl)oxyacetic acid
• CAS No: 2070-42-0
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 910302
• PubChem ID: 302914

2-(5-fluoropyridin-2-yl)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoropyridin-2-yl)oxyacetic acid
• AC1L71KV
• NSC190663
• NSC-190663
•  
• 2070-42-0
• CAA07042
• 2-((5-Fluoropyridin-2-yl)oxy)aceticacid
• Z1723875084
• EN300-1074286
• F84628
• DTXSID50307298
• 2-[(5-fluoropyridin-2-yl)oxy]acetic acid
• 2-((5-Fluoropyridin-2-yl)oxy)acetic acid
• AKOS034112627

• Inchi： InChI=1S/C7H6FNO3/c8-5-1-2-6(9-3-5)12-4-7(10)11/h1-3H,4H2,(H,10,11)
• InChI Key： QINZQUZMEJPLII-UHFFFAOYSA-N
• SMILES： C1=CC(=NC=C1F)OCC(=O)O

Computed Properties

• Exact Mass: 171.03318
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42
• LogP: 0.68410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(5-fluoropyridin-2-yl)oxyacetic acid

2-(5-Fluoropyridin-2-yl)oxyacetic Acid: A Comprehensive Overview

2-(5-Fluoropyridin-2-yl)oxyacetic acid, also known by its CAS number CAS 2070-42-0, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound, which belongs to the class of pyridine derivatives, has been extensively studied for its role in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyridine ring substituted with a fluorine atom at the 5-position and an oxyacetic acid group at the 2-position, making it a versatile molecule with promising functional properties.

The synthesis of 2-(5-fluoropyridin-2-yl)oxyacetic acid has been optimized through various methodologies, with researchers focusing on improving yield and purity. Recent studies have highlighted the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its commercial applications.

In terms of chemical properties, cas 2070-42-0 exhibits remarkable stability under various conditions, making it suitable for use in harsh environments. Its solubility characteristics have also been extensively studied, with findings indicating that it has good solubility in polar solvents, which is advantageous for its application in drug delivery systems. Furthermore, the compound's ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensing technologies.

The biological activity of 2-(5-fluoropyridin-2-yl)oxyacetic acid has been a focal point of recent research. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways. Additionally, preliminary findings suggest that this compound may possess antimicrobial properties, particularly against gram-positive bacteria. These discoveries underscore its potential as a lead compound in drug development.

In the agricultural sector, cas 2070-42-0 has shown promise as a herbicide due to its ability to inhibit specific enzymes involved in plant growth. Field trials have indicated selective activity against certain weeds without adverse effects on crops, making it a candidate for sustainable pest management solutions.

The environmental impact of cas 2070-42-0 has also been evaluated, with research focusing on its biodegradability and toxicity profiles. Results suggest that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. However, further studies are required to fully understand its long-term ecological effects.

In conclusion, cas 2070-42-0, or cas no 20704181, represents a multifaceted compound with diverse applications across various industries. Its unique chemical structure and favorable properties make it a valuable asset in both academic and industrial settings. As research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing technological and therapeutic innovations.